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Compound of Interest

Compound Name:
4-Acetyl-4-phenylpiperidine

hydrochloride

Cat. No.: B080439 Get Quote

An In-Depth Technical Guide to 4-Acetyl-4-phenylpiperidine Hydrochloride

Introduction
4-Acetyl-4-phenylpiperidine hydrochloride is a versatile chemical compound recognized for

its significant role as a key intermediate in pharmaceutical research and development.[1] Its

unique piperidine structure is a foundational component in the synthesis of various bioactive

molecules.[1] This compound is particularly relevant in the field of neuropharmacology, where it

contributes to the development of treatments for neurological disorders by enabling the

modulation of neurotransmitter systems.[1] Researchers value it for its stability and utility in

complex synthetic pathways, making it a crucial tool in the discovery of new analgesics and

antidepressants.[1]

Chemical and Physical Properties
The fundamental properties of 4-Acetyl-4-phenylpiperidine hydrochloride are summarized

below. This data is essential for its application in experimental settings, ensuring proper

handling, storage, and characterization.
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Property Value

Molecular Formula C₁₃H₁₇NO·HCl[1][2]

Molecular Weight 239.74 g/mol [1][2][3]

CAS Number 10315-03-4[1][2]

Appearance
White to light yellow or light orange crystalline

powder[1]

Melting Point 248 °C[1]

Purity ≥98% (HPLC)[1][4]

IUPAC Name
1-(4-phenylpiperidin-4-

yl)ethanone;hydrochloride[3]

Storage Conditions 2 - 8 °C[1]

Core Applications in Research
4-Acetyl-4-phenylpiperidine hydrochloride serves as a critical building block in several

areas of scientific research:

Pharmaceutical Development: It is a pivotal intermediate in the synthesis of novel analgesics

and anti-inflammatory drugs.[1] The 4-phenylpiperidine scaffold is a well-established feature

in a variety of opioid analgesics.[5][6]

Neuroscience Research: The compound is utilized in neuropharmacological studies to

investigate the mechanisms of addiction and the effects of drugs on brain function and

behavior.[1]

Analytical Chemistry: It can be used as a reference standard in chromatographic techniques

for the identification and quantification of similar substances within complex mixtures.[1]

Logical Workflow in Drug Discovery
As an intermediate, 4-Acetyl-4-phenylpiperidine hydrochloride sits at the start of a drug

discovery workflow. Its core structure is systematically modified to generate a library of new
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chemical entities, which are then screened for desired biological activity. This process is aimed

at identifying lead compounds for further development into potential therapeutic agents.
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Caption: Workflow of 4-Acetyl-4-phenylpiperidine HCl in drug discovery.

Experimental Protocols
Detailed experimental protocols are highly specific to the research objective. As this compound

is primarily a synthetic intermediate, protocols would focus on its use in the synthesis of target

molecules. A generalized synthetic protocol is described in the literature for creating

derivatives.

General Protocol for Derivative Synthesis (Conceptual):

Reaction Setup: 4-Acetyl-4-phenylpiperidine hydrochloride is dissolved in an appropriate

solvent system. The specific solvent depends on the subsequent reaction partners.

Functional Group Modification: The secondary amine of the piperidine ring is a common site

for modification (e.g., N-alkylation, N-acylation) to introduce diverse functional groups. This is

often achieved by reacting the starting material with various alkyl halides or acyl chlorides in

the presence of a base.

Reaction Monitoring: The progress of the reaction is monitored using techniques like Thin-

Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Purification: Once the reaction is complete, the product is isolated through

extraction and purified using methods such as column chromatography or recrystallization to

yield the desired derivative.

Characterization: The final compound's structure and purity are confirmed using analytical

techniques including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
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Spectrometry (MS).[3]

Note: Specific reagents, reaction times, and temperatures must be determined from specialized

chemical literature or patents relevant to the desired target molecule.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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